Cas no 2171141-20-9 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-dimethylpropanoic acid)

• Product Name: 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-dimethylpropanoic acid
• CAS No: 2171141-20-9
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5777296
• PubChem ID: 165550694
• Update Time: 2025-06-12

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1488382
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2,2-dimethylpropanoic acid
• 2171141-20-9
• 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-dimethylpropanoic acid

• Inchi： 1S/C25H30N2O5/c1-4-9-21(22(28)26-15-25(2,3)23(29)30)27-24(31)32-14-20-18-12-7-5-10-16(18)17-11-6-8-13-19(17)20/h5-8,10-13,20-21H,4,9,14-15H2,1-3H3,(H,26,28)(H,27,31)(H,29,30)/t21-/m0/s1
• InChI Key： HUERHAJSMZYRGT-NRFANRHFSA-N
• SMILES： O(C(N[C@H](C(NCC(C(=O)O)(C)C)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-dimethylpropanoic acid

Comprehensive Overview of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-dimethylpropanoic acid (CAS No. 2171141-20-9)

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-dimethylpropanoic acid (CAS No. 2171141-20-9) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features a unique 2,2-dimethylpropanoic acid backbone coupled with an Fmoc-protected amine, making it a critical building block for designing peptide-based therapeutics and bioconjugates. Its structural complexity and high purity render it invaluable in drug discovery and biochemical studies.

The growing demand for custom peptide synthesis and targeted drug delivery systems has spotlighted compounds like 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-dimethylpropanoic acid. Researchers frequently search for "Fmoc-amino acid applications" or "CAS 2171141-20-9 suppliers," reflecting its relevance in biotechnology and medicinal chemistry. Its compatibility with solid-phase peptide synthesis (SPPS) protocols further enhances its utility, aligning with trends in precision medicine and personalized therapeutics.

From a synthetic perspective, this compound's chiral center (denoted by the 2S configuration) ensures stereochemical precision, a key factor in peptide folding and bioactivity. The Fmoc group offers temporary protection during synthesis, enabling sequential peptide chain elongation while minimizing side reactions. Such attributes address common queries like "how to optimize Fmoc deprotection" or "best practices for peptide coupling," underscoring its role in advancing synthetic methodologies.

In the context of SEO optimization, this article integrates high-traffic keywords such as "Fmoc-protected amino acid uses," "2171141-20-9 specifications," and "peptide synthesis reagents." These terms resonate with academic and industrial audiences seeking technical data or procurement details. Additionally, the compound's relevance to cancer research (e.g., "peptide inhibitors for oncology") and neuroscience (e.g., "blood-brain barrier shuttle peptides") aligns with trending scientific inquiries.

Quality control of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-dimethylpropanoic acid involves rigorous HPLC and mass spectrometry analyses to ensure ≥95% purity, a benchmark for GMP-compliant production. Suppliers often highlight its batch-to-batch consistency, addressing concerns like "how to verify peptide reagent purity." This emphasis on quality caters to industries prioritizing reproducible research outcomes.

Looking ahead, innovations in green chemistry are driving interest in solvent-efficient peptide synthesis, where derivatives like CAS 2171141-20-9 play a pivotal role. Searches for "sustainable Fmoc-chemistry" or "microwave-assisted peptide coupling" reflect this shift. By combining molecular versatility with environmental consciousness, this compound exemplifies the future of biopharmaceutical innovation.